Cas no 2172529-64-3 (methyl 1-(4-hydroxypiperidin-4-yl)-2-methylcyclopropane-1-carboxylate)

• Product Name: methyl 1-(4-hydroxypiperidin-4-yl)-2-methylcyclopropane-1-carboxylate
• CAS No: 2172529-64-3
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 6258591
• PubChem ID: 165607014
• Update Time: 2025-05-23

methyl 1-(4-hydroxypiperidin-4-yl)-2-methylcyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(4-hydroxypiperidin-4-yl)-2-methylcyclopropane-1-carboxylate
• EN300-1633396
• 2172529-64-3

• Inchi： 1S/C11H19NO3/c1-8-7-11(8,9(13)15-2)10(14)3-5-12-6-4-10/h8,12,14H,3-7H2,1-2H3
• InChI Key： DFGBKAIUONTBPL-UHFFFAOYSA-N
• SMILES： OC1(CCNCC1)C1(C(=O)OC)CC1C

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 58.6Ų

Additional information on methyl 1-(4-hydroxypiperidin-4-yl)-2-methylcyclopropane-1-carboxylate

Methyl 1-(4-hydroxypiperidin-4-yl)-2-methylcyclopropane-1-carboxylate (CAS No. 2172529-64-3): A Comprehensive Overview

Methyl 1-(4-hydroxypiperidin-4-yl)-2-methylcyclopropane-1-carboxylate (CAS No. 2172529-64-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the areas of central nervous system (CNS) disorders and metabolic diseases.

The molecular structure of methyl 1-(4-hydroxypiperidin-4-yl)-2-methylcyclopropane-1-carboxylate is composed of a cyclopropane ring, a piperidine moiety, and a methyl ester group. The presence of the hydroxyl group on the piperidine ring imparts significant hydrophilic properties to the molecule, which can influence its solubility and bioavailability. The cyclopropane ring, known for its strained nature, adds to the compound's structural rigidity and can affect its binding affinity to biological targets.

Recent studies have highlighted the potential of methyl 1-(4-hydroxypiperidin-4-yl)-2-methylcyclopropane-1-carboxylate in modulating G protein-coupled receptors (GPCRs), which are key targets for many drugs. GPCRs play crucial roles in various physiological processes, including neurotransmission, hormone signaling, and immune responses. The ability of this compound to interact with GPCRs could make it a valuable tool in the development of new therapeutic agents for conditions such as schizophrenia, Parkinson's disease, and diabetes.

In preclinical studies, methyl 1-(4-hydroxypiperidin-4-yl)-2-methylcyclopropane-1-carboxylate has demonstrated promising pharmacological properties. It has shown high selectivity and potency in binding to specific GPCRs, with minimal off-target effects. This selectivity is crucial for minimizing side effects and improving the safety profile of potential drugs. Additionally, the compound has exhibited favorable pharmacokinetic properties, including good oral bioavailability and a long half-life, which are essential for effective drug delivery.

The synthetic route for methyl 1-(4-hydroxypiperidin-4-yl)-2-methylcyclopropane-1-carboxylate involves several well-established chemical transformations. The synthesis typically begins with the formation of the cyclopropane ring through a [2+1] cycloaddition reaction, followed by functionalization of the piperidine moiety and esterification to form the final product. The use of mild reaction conditions and readily available starting materials makes this synthetic route scalable and suitable for industrial production.

One of the key challenges in the development of new drugs is ensuring their safety and efficacy through rigorous clinical trials. Preclinical data on methyl 1-(4-hydroxypiperidin-4-yl)-2-methylcyclopropane-1-carboxylate have been encouraging, but further studies are needed to validate these findings in human subjects. Clinical trials are currently underway to evaluate the compound's safety profile and therapeutic potential in patients with CNS disorders and metabolic diseases.

In conclusion, methyl 1-(4-hydroxypiperidin-4-yl)-2-methylcyclopropane-1-carboxylate (CAS No. 2172529-64-3) represents a promising candidate for drug development due to its unique structural features and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and biological effects, paving the way for its potential use in treating a wide range of medical conditions.